Cas no 53226-55-4 (3'-Chloro-2,2-dimethylpropiophenone)

• Product Name: 3'-Chloro-2,2-dimethylpropiophenone
• CAS No: 53226-55-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 938137
• PubChem ID: 24724070
• Update Time: 2025-06-12

3'-Chloro-2,2-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2,2-dimethylpropan-1-one
• 3'-Chloro-2,2-dimethylpropiophenone
• 1-(3-chlorobiphenyl)-2,2-dimethylpropan-1-one
• 1-(3-chlorophenyl)-2,2-dimethyl-1-propanone
• 1-(3-chlorophenyl)2,2-dimethylpropan-1-one
• 53226-55-4
• DTXSID00642469
• 1-(3-Chloro-phenyl)-2,2-dimethyl-propan-1-one
• AKOS011082042
• SCHEMBL5925977
• JMUFDYNSIIOYKL-UHFFFAOYSA-N
• MFCD03841176
• N13958

• MDL： MFCD03841176
• Inchi： 1S/C11H13ClO/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key： JMUFDYNSIIOYKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.56880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-2,2-dimethylpropiophenone

Recent Advances in the Study of 3'-Chloro-2,2-dimethylpropiophenone (CAS: 53226-55-4) in Chemical Biology and Pharmaceutical Research

The compound 3'-Chloro-2,2-dimethylpropiophenone (CAS: 53226-55-4) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ketone derivative, characterized by its chloro and dimethyl substituents, has been explored for its role as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3'-Chloro-2,2-dimethylpropiophenone as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a multi-step synthetic route, starting with the condensation of 3-chloropropiophenone with dimethyl sulfate, followed by purification via column chromatography. The resulting compound exhibited high purity and was successfully incorporated into a library of PPI inhibitors, demonstrating promising in vitro activity against breast cancer cell lines.

In addition to its role in oncology, 3'-Chloro-2,2-dimethylpropiophenone has also been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv detailed its use as a precursor in the synthesis of neuroprotective agents targeting the Nrf2-ARE pathway. The study reported that derivatives of this compound exhibited significant antioxidant properties, reducing oxidative stress in neuronal cells. This finding opens new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

From a chemical perspective, the stability and reactivity of 3'-Chloro-2,2-dimethylpropiophenone have been subjects of investigation. A 2022 paper in Organic & Biomolecular Chemistry explored its behavior under various reaction conditions, noting its susceptibility to nucleophilic substitution at the chloro position. This property has been leveraged in the design of prodrugs, where the chloro group serves as a leaving group for targeted drug release. Such applications underscore the compound's versatility in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale production and optimization of 3'-Chloro-2,2-dimethylpropiophenone. A recent industry report highlighted the need for greener synthetic methodologies to improve yield and reduce environmental impact. Researchers are now exploring biocatalytic approaches and flow chemistry techniques to address these issues, with preliminary results showing promise.

In conclusion, 3'-Chloro-2,2-dimethylpropiophenone (CAS: 53226-55-4) continues to be a valuable building block in pharmaceutical research. Its applications span from cancer therapeutics to neuroprotection, driven by its unique chemical properties. Future research should focus on optimizing its synthesis and expanding its therapeutic potential through structural modifications. The compound's versatility ensures its relevance in the evolving landscape of drug discovery.